Cas no 947255-04-1 (4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one)

• Product name: 4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one
• CAS No: 947255-04-1
• MF: C₈H₇N₂OF
• MW: 166.15238
• CID: 1122739
• PubChem ID: 57435857

4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one
• SCHEMBL1853447
• 4-Fluoro-1-methyl-1H-benzo[d]imidazol-2(3H)-one
• DTXSID601225229
• 4-Fluoro-1-methyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 947255-04-1

• Inchi： InChI=1S/C8H7FN2O/c1-11-6-4-2-3-5(9)7(6)10-8(11)12/h2-4H,1H3,(H,10,12)
• InChI Key： ZUYIBMAIQWEFDO-UHFFFAOYSA-N
• SMILES： CN1C2=C(C(=CC=C2)F)NC1=O

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles